Cas no 74607-17-3 (4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylethenyl)-5-propyl-2-thioxo-)

• Product name: 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylethenyl)-5-propyl-2-thioxo-
• CAS No: 74607-17-3
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.2954
• CID: 578324
• PubChem ID: 4674128

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylethenyl)-5-propyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylethenyl)-5-propyl-2-thioxo-
• 74607-17-3
• NSC-125728
• 5-prop-1-en-2-yl-5-propyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• DTXSID70405442
• NSC125728

• Inchi： InChI=1S/C10H14N2O2S/c1-4-5-10(6(2)3)7(13)11-9(15)12-8(10)14/h2,4-5H2,1,3H3,(H2,11,12,13,14,15)
• InChI Key： HYYVKLXRCGRYEG-UHFFFAOYSA-N
• SMILES： CCCC1(C(=O)NC(=S)NC1=O)C(=C)C

Computed Properties

• Exact Mass: 226.078
• Monoisotopic Mass: 226.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.3A^2

Experimental Properties

• Density: 1.21
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.564
• PSA: 90.29000
• LogP: 1.53750